Cas no 131315-49-6 (Aluminum potassium sulfate)

• Product Name: Aluminum potassium sulfate
• CAS No: 131315-49-6
• MF: AlKO₈S₂
• MW: 258.205038070679
• CID: 93416
• Update Time: 2024-01-24

Aluminum potassium sulfate Chemical and Physical Properties

Names and Identifiers

• Aluminum potassium sulfate
• Potassium aluminium sulfate,anhydrous

• Inchi： 1S/Al.K.2H2O4S/c;;2*1-5(2,3)4/h;;2*(H2,1,2,3,4)/q+3;+1;;/p-4
• InChI Key： GRLPQNLYRHEGIJ-UHFFFAOYSA-J
• SMILES： [Al+3].[K+].S([O-])([O-])(=O)=O.S([O-])([O-])(=O)=O

Computed Properties

• Exact Mass: 257.849
• Monoisotopic Mass: 257.849
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177A^2

Experimental Properties

• Melting Point: 770 deg C (with decomposition)
• Boiling Point: 330 °C at 760 mmHg
• Flash Point: °C
• PSA: 177.28000
• LogP: -0.17690